Cas no 646996-28-3 ((2Z)-6-methoxy-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-6-methoxy-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one
• CAS No: 646996-28-3
• MF: C₁₄H₁₀O₃S
• MW: 258.292402744293
• CID: 419073
• PubChem ID: 942523
• Update Time: 2025-04-19

(2Z)-6-methoxy-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Benzofuranone, 6-methoxy-2-(2-thienylmethylene)-
• 6-methoxy-2-(thiophen-2-ylmethylidene)-1-benzofuran-3-one
• (2Z)-6-methoxy-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one
• DTXSID40359125
• 6-methoxy-2-[(thiophen-2-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one
• 646996-28-3

• Inchi： 1S/C14H10O3S/c1-16-9-4-5-11-12(7-9)17-13(14(11)15)8-10-3-2-6-18-10/h2-8H,1H3
• InChI Key： IFFNMGIBBSXWAX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C=C1C(C2C=CC(=CC=2O1)OC)=O

Computed Properties

• Exact Mass: 258.0351
• Monoisotopic Mass: 258.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans